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Compound of Interest

Compound Name: L-Biotin-NH-5MP-Br

Cat. No.: B12402073

Essential safety protocols and logistical information for the handling and disposal of L-Biotin-
NH-5MP-Br (CAS No. 2468100-38-9), a biotin-conjugated 5-methylenepyrrolidone used for
cysteine-specific protein modification.[1][2][3] This guide is intended for researchers, scientists,
and professionals in drug development to ensure safe laboratory practices.

L-Biotin-NH-5MP-Br is a thiol-specific, reversible bioconjugation reagent.[2][3] While a specific
Safety Data Sheet (SDS) for L-Biotin-NH-5MP-Br is not readily available, this document
provides guidance based on the chemical structure, which includes a brominated organic
compound and a biotin moiety. The procedures outlined below are critical for minimizing
exposure risk and ensuring proper disposal.

Physicochemical and Safety Data

The following table summarizes the known properties and recommended safety measures for
L-Biotin-NH-5MP-Br.
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Property Value/iInformation Source
CAS Number 2468100-38-9
Molecular Formula C15H19BrN4OsS
Molecular Weight 415.31 g/mol
Typically a solid at room
Appearance
temperature
Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
Storage
for 6 months, -20°C for 1
month.
N May be soluble in DMSO, Hz0,
Solubility

Ethanol, or DMF.

Based on the brominated
] structure, potential for skin and )
Primary Hazards o S General guidance
eye irritation, and toxicity if

inhaled or ingested.

Must be handled in a certified
chemical fume hood. An

Engineering Controls eyewash station and safety General guidance
shower must be readily

available.

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory to prevent exposure. The following table details the
required equipment for handling L-Biotin-NH-5MP-Br, based on guidelines for similar
brominated organic compounds.
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. Material/Specificati .
Body Part Equipment Rationale
on
Goggles provide a
) seal against splashes.
Chemical Splash )
) A face shield offers an
Eyes/Face Goggles & Face ANSI Z87.1 compliant N
) additional layer of
Shield .
protection for the
entire face.
Protects against skin
contact. Always
Hand Chemical-Resistant Nitrile, neoprene, or inspect gloves for
ands
Gloves fluorinated rubber. damage before use
and change them
frequently.
Protects skin and
Body Laboratory Coat Standard personal clothing from
contamination.
All handling of the
solid compound and
Not required if its solutions should
Respiratory handled in a fume N/A occur within a

hood

functioning chemical
fume hood to prevent

inhalation.

Feet

Closed-toe Shoes

Leather or chemical-

resistant material

Protects feet from

potential spills.

Operational and Disposal Plans

Adherence to a strict operational workflow is critical to minimize the risk of exposure and

contamination.

Experimental Workflow
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The following diagram illustrates the safe handling workflow for L-Biotin-NH-5MP-Br.

Safe Handling Workflow for L-Biotin-NH-5MP-Br
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Caption: Workflow for the safe handling of L-Biotin-NH-5MP-Br.

Procedural Steps

e Preparation:

o Thoroughly review this safety guide and any available chemical information before starting
work.

o Assemble all necessary PPE and ensure it is in good condition.

o Prepare and label all necessary equipment (e.g., glassware, spatulas) and waste
containers within the chemical fume hood.

e Handling (inside a chemical fume hood):

o Weighing: Carefully weigh the solid compound. Use a non-sparking spatula and a draft
shield to prevent the powder from becoming airborne.

o Dissolving and Reactions: Slowly add solvents to the solid to avoid splashing. Keep all
containers with the chemical tightly closed when not in use.

o Transferring: Use appropriate tools (e.g., pipettes) to transfer solutions, minimizing the
creation of aerosols.

o Waste Disposal:

o Segregation: As a brominated organic compound, all waste containing L-Biotin-NH-5MP-
Br must be collected in a designated, properly labeled hazardous waste container marked
"Halogenated Organic Waste".

o Containers: Keep the waste container closed at all times except when adding waste.

o Disposal: Arrange for the disposal of the halogenated waste through your institution's
Environmental Health and Safety (EHS) office.

Emergency Procedures
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e Spill Response:

o Small Spill (in fume hood): Carefully sweep up the solid with a non-sparking tool and place
it in the designated halogenated waste container.

o Large Spill: Evacuate the area immediately and contact your institution's EHS department.
e First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an
eyewash station, lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately flush the affected skin with plenty of water. Remove
contaminated clothing. Seek medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

o Ingestion: Do not induce vomiting. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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